4-(2'-Hydroxymethylphenoxy)benzyl alcohol

• CAS No.: 13826-37-4
• Molecular Formula: C14H14O3
• Molecular Weight: 230.26 g/mol
• IUPAC Name: [4-[2-(hydroxymethyl)phenoxy]phenyl]methanol
• InChI: InChI=1S/C14H14O3/c15-9-11-5-7-13(8-6-11)17-14-4-2-1-3-12(14)10-16/h1-8,15-16H,9-10H2
• InChI Key: HPNLMNAACJXUEM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CO)OC2=CC=C(C=C2)CO

Description

4-(2'-Hydroxymethylphenoxy)benzyl alcohol is a useful research compound. Its molecular formula is C14H14O3 and its molecular weight is 230.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-(4'-ethoxycarbonylphenoxy)benzoic acid (35 g) in dry tetrahydrofuran (120 ml) was added dropwise to a stirred suspension of lithium aluminum hydride (9.3 g) in dry tetrahydrofuran (300 ml) at room temperature. After the addition, the mixture was refluxed with stirring for 4 hours, and then the excess of lithium aluminum hydride was destroyed by cautious addition of water. The mixture was concentrated and dilute hydrochloric acid was added to the residue. The resulting mixture was extracted with chloroform and the extracts were washed with water. Concentration of the dried extracts gave crude 4-(2'-hydroxymethylphenoxy)benzyl alcohol (25 g) as an oil, IRνmaxfilm cm-1 : 3300 (OH).